2-(Aminomethyl)-3-pyridinecarboxaldehyde

• IUPAC Name: 2-(aminomethyl)pyridine-3-carbaldehyde
• InChI: InChI=1S/C7H8N2O/c8-4-7-6(5-10)2-1-3-9-7/h1-3,5H,4,8H2
• InChI Key: OHXBJEGARIYNDB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)CN)C=O
• Molecular Formula: C7H8N2O
• DSSTOX Substance ID: DTXSID30652152
• Molecular Weight: 136.15 g/mol
• CAS No.: 887580-08-7

Description

“2-(Aminomethyl)-3-pyridinecarboxaldehyde” is also known as “2-Picolylamine”. It’s an organic compound with the empirical formula C6H8N2. It’s used as a key precursor to synthesize various ionic liquids through the formation of β-amino alcohols as intermediates. It also serves as a chelating ligand for the synthesis of complexes such as zinc picolylamine complex and Cu (II) picolylamine complex.

Molecular Structure Analysis

The molecular weight of “this compound” is 108.14. The structure includes a pyridine ring with an aminomethyl group attached.

Physical and Chemical Properties Analysis

The physical properties of “this compound” include a liquid form, a refractive index n20/D of 1.544 (lit.), a boiling point of 82-85 °C/12 mmHg (lit.), and a density of 1.049 g/mL at 25 °C (lit.).

Scientific Research Applications

Efficient Synthesis

A highly efficient synthesis method for 2-amino-3-pyridinecarboxaldehyde involves ortho-lithiation of 2-(pivaloylamino)pyridine followed by reaction with DMF and subsequent acid hydrolysis. This method offers a cleaner elimination of major impurities through the careful selection of base and solvent, indicating its importance in synthetic chemistry for creating more pure compounds (Rivera et al., 2001).

Complexation and Ligand Behavior

The compound has been studied for its ability to form complexes with metals such as Fe(II), Ni(II), and Zn(II) through condensation with α,ω-triamines. This research reveals its potential in creating diverse metal-organic structures for applications in catalysis and materials science (Bréfuel et al., 2005).

Metal Complexes Formation

Studies have also highlighted the synthesis of metal complexes containing 2-pyridinecarboxaldehyde derivatives, demonstrating the versatility of these compounds in forming stable and potentially functional metal-organic frameworks (MOFs) (Sousa et al., 2001).

Noncentrosymmetric Organic Solids

The compound has contributed to the development of noncentrosymmetric organic solids with significant harmonic generation responses, indicating its utility in creating advanced materials for nonlinear optics (Zhao et al., 2004).